2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide

• IUPAC Name: 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide
• InChI: InChI=1S/C14H17NO2/c1-4-15-14(16)7-11-8-17-13-6-10(3)9(2)5-12(11)13/h5-6,8H,4,7H2,1-3H3,(H,15,16)
• InChI Key: ZFXWQWJAHDCCJW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=COC2=C1C=C(C(=C2)C)C
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. It is commonly referred to as DEA or N-ethyl-2-(5,6-dimethyl-1-benzofuran-3-yl) acetamide. This compound has been found to have a wide range of biological and pharmacological activities, making it a promising candidate for research in the areas of drug discovery and development.

Mechanism of Action

The mechanism of action of 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide is not yet fully understood. However, several studies have suggested that it may act through various pathways in the body, including the inhibition of cyclooxygenase enzymes, which are involved in the synthesis of prostaglandins. This may contribute to its anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anti-cancer drugs. It has also been found to have anti-inflammatory and analgesic properties, which may make it useful for the treatment of conditions such as arthritis and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide in lab experiments is its wide range of biological and pharmacological activities. This makes it a versatile compound that can be used in various types of experiments. However, one of the limitations of using this compound is its relatively complex synthesis process, which may make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide. One of the most promising areas of research is in the development of anti-cancer drugs. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment. Additionally, research on the anti-inflammatory and analgesic properties of this compound may lead to the development of new treatments for conditions such as arthritis and chronic pain. Finally, further studies are needed to optimize the synthesis process for this compound, making it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide is a multi-step process that involves the reaction of several chemical reagents. One of the most commonly used methods for the synthesis of this compound is the Friedel-Crafts acylation reaction. This involves the reaction of 5,6-dimethyl-1-benzofuran with ethylacetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting product is then purified through various methods such as column chromatography or recrystallization.

Scientific Research Applications

2-(5,6-dimethyl-1-benzofuran-3-yl)-N-ethylacetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research for this compound is in the field of drug discovery and development. It has been found to have a wide range of biological and pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.